Octa-4,6-dienoic acid

• Molecular Formula: C8H12O2
• Molecular Weight: 140.18 g/mol
• IUPAC Name: octa-4,6-dienoic acid
• InChI: InChI=1S/C8H12O2/c1-2-3-4-5-6-7-8(9)10/h2-5H,6-7H2,1H3,(H,9,10)
• InChI Key: GVKGXDFZFAFBIW-UHFFFAOYSA-N
• Canonical SMILES: CC=CC=CCCC(=O)O

Description

Octa-4,6-dienoic acid is a useful research compound. Its molecular formula is C8H12O2 and its molecular weight is 140.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A20% aqueous solution of potassium hydroxide (477 g, 1.7 mol) and ethyl 4,6-octadienoate (c) (114.4 g, 0.68 mol) were put into a four-neck flask, followed by stirring at 45° C. for 3 hours. The reaction solution was cooled to room temperature, heptane (230 mL) was added thereto, and 35% hydrochloric acid (177 g) was added dropwise thereto. After separation of liquid, the organic layer was washed with water (230 mL), and the solvent was evaporated therefrom under a reduced pressure. Thus, 4,6-octadienoic acid (d) was obtained (90.6 g, yield 95%).